Ethyl 2-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate
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Description
Ethyl 2-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate is a useful research compound. Its molecular formula is C14H20N4O5S and its molecular weight is 356.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
Ethyl 2-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate may serve as a precursor for synthesizing compounds with antimicrobial activities. For instance, Sharma et al. (2004) detailed the synthesis of 2-hydroxy-6-methyl-7-(arylamino)-1,7-dihydropurin-8-ones, showcasing a methodology that could be adapted for compounds with a similar purine base, potentially leading to new antimicrobial agents (Sharma, Sharma, & Rane, 2004).
Antiviral Research
The compound's structure suggests potential utility in antiviral research, as demonstrated by Danel et al. (1996), who synthesized analogues demonstrating potent anti-HIV-1 activity. This implies that modifications of the this compound could yield significant antiviral properties (Danel, Larsen, Pedersen, Vestergaard, & Nielsen, 1996).
Antioxidative and Anti-inflammatory Applications
Compounds derived from this compound may possess antioxidative and anti-inflammatory properties, as suggested by the work on highly oxygenated 2H-chromen derivatives from seaweed, indicating potential in developing anti-inflammatory and antioxidative agents (Makkar & Chakraborty, 2018).
Bioconjugation and Polymer Chemistry
The structure of this compound could be exploited in the synthesis of copolymers for bioconjugation applications, as demonstrated by Rossi et al. (2008), who synthesized copolymers containing poly(ethylene glycol) and dioxolane functional groups, indicating potential applications in drug delivery systems and biomedicine (Rossi, Zou, Scott, & Kizhakkedathu, 2008).
Molecular Docking and Cytotoxicity Studies
The molecular structure lends itself to modifications that could be evaluated for antimicrobial activity and assessed through molecular docking studies, as seen in the work by Siddiqui et al. (2014), suggesting potential in drug discovery and development processes (Siddiqui, Abbasi, Aziz‐ur‐Rehman, Irshad, Shahzad, Ashraf, Ahmad, Lodhi, Ismail, & Akhtar, 2014).
Properties
IUPAC Name |
ethyl 2-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxopurin-8-yl]sulfanylacetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4O5S/c1-4-22-7-6-18-10-11(17(3)13(21)16-12(10)20)15-14(18)24-8-9(19)23-5-2/h4-8H2,1-3H3,(H,16,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKPHASRESQTZAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(N=C1SCC(=O)OCC)N(C(=O)NC2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.